Cas no 1221239-08-2 (4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-one)

• Product Name: 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-one
• CAS No: 1221239-08-2
• MF: C₁₅H₁₉BO₃
• MW: 258.120564699173
• MDL: MFCD16140217
• CID: 4563558
• PubChem ID: 22032088
• Update Time: 2025-06-28

4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-one
• 2,3-dihydro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)inden-1-one
• 1-Oxo-2,3-dihydro-1H-indene-4-boronic Acid Pinacol Ester
• WYB23908
• SY263209
• A929403
• 4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-indan-1-one
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indan-1-one
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydroinden-1-one
• 4-(tetramethyl-1,3,2
• 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-one
• EN300-1654475
• AKOS030238067
• MFCD16140217
• CS-0102123
• FBRLQBIQUOHVBS-UHFFFAOYSA-N
• SCHEMBL508291
• 1221239-08-2
• 4(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-one
• 4-(4,4,5,5-Tetramethyl1,3,2-dioxaboralan-2-yl)-2,3-dihydroinden-1-one
• AS-55697
• DTXSID101144424
• Z2049763535
• 2,3-Dihydro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-inden-1-one
• A11953
• 2,3-Dihydro-1H-inden-1-one-4-boronic Acid pinacol ester

• MDL： MFCD16140217
• Inchi： 1S/C15H19BO3/c1-14(2)15(3,4)19-16(18-14)12-7-5-6-11-10(12)8-9-13(11)17/h5-7H,8-9H2,1-4H3
• InChI Key： FBRLQBIQUOHVBS-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C3C(CCC=23)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 258.1427246g/mol
• Monoisotopic Mass: 258.1427246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-one

Professional Introduction to 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-one (CAS No: 1221239-08-2)

4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, identified by its CAS number 1221239-08-2, is a derivative of indenone with a unique boronic ester moiety. The presence of the tetramethyl-1,3,2-dioxaborolan-2-yl group makes it a valuable intermediate in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling, which is widely employed in the construction of complex molecular architectures.

The structural features of 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-one contribute to its versatility in synthetic applications. The indenone core is a well-known pharmacophore that appears in numerous bioactive molecules, including those with anti-inflammatory and antimicrobial properties. The boronic ester functionality not only facilitates its use in palladium-catalyzed reactions but also suggests potential applications in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of boronic acid derivatives due to their utility in drug discovery and material science. The stability and reactivity of the tetramethyl-1,3,2-dioxaborolan-2-yl group make it an attractive choice for synthetic chemists aiming to construct intricate molecular frameworks. This compound has been explored in the synthesis of heterocyclic compounds, which are integral to many pharmaceuticals and agrochemicals.

The application of 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-one extends beyond traditional pharmaceutical applications. Researchers have begun investigating its potential in the field of organic electronics, where boronic esters are used to create conductive polymers and organic semiconductors. The ability to precisely control the molecular structure through cross-coupling reactions allows for the design of materials with tailored electronic properties.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic strategies. The indenone scaffold is known for its ability to modulate various biological pathways, making it a promising candidate for drug development. Recent studies have demonstrated that derivatives of indenone can exhibit potent activity against a range of diseases, including cancer and neurodegenerative disorders. The incorporation of the tetramethyl-1,3,2-dioxaborolan-2-yl group into these molecules enhances their bioavailability and pharmacological efficacy.

The synthesis of 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-one involves a series of well-established chemical transformations. The preparation typically begins with the functionalization of an indene derivative followed by the introduction of the boronic ester group. Advanced synthetic techniques such as flow chemistry have been employed to optimize yield and purity. These methods are particularly valuable in industrial settings where scalability and reproducibility are critical.

The compound's reactivity also makes it a valuable tool for studying reaction mechanisms and developing new catalytic systems. Researchers have utilized 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-inden-1-one to explore the influence of steric and electronic factors on cross-coupling reactions. These studies provide insights into how molecular structure can be manipulated to enhance reaction efficiency and selectivity.

In conclusion, 4-(tetramethyl-1,3,2-dioxaborolan-2-ylium)-2,3-dihydroindanone (CAS No: 1221239) represents a significant advancement in synthetic chemistry with broad applications across multiple disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop innovative therapeutics and materials. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of science and technology.